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Compound of Interest

Compound Name: 2-Fluorothioanisole

Cat. No.: B1305481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for 2-
Fluorothioanisole (CAS RN: 655-20-9), a key building block in pharmaceutical and materials
science research. Additionally, it outlines a detailed, representative experimental protocol for its
synthesis via the methylation of 2-fluorothiophenol, a common and effective route. This
document is intended to serve as a practical resource for laboratory professionals requiring this
versatile chemical intermediate.

Commercial Availability

2-Fluorothioanisole, also known as 2-fluorophenyl methyl sulfide or 1-fluoro-2-
(methylthio)benzene, is readily available from a variety of chemical suppliers. The compound is
typically offered in various purities and quantities to suit diverse research and development
needs. Below is a summary of prominent commercial sources.

Table 1: Commercial Suppliers of 2-Fluorothioanisole
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) Product ] Available
Supplier CAS Number Purity .
Name(s) Quantities
2-

Fluorothioanisole

; 2-Fluorophenyl

TCI America Methyl Sulfide; 1- 655-20-9 >98.0% (GC) 59, 259[1]

Fluoro-2-

(methylthio)benz

ene

2-

o Discontinued,

] ] Fluorothioanisole
Sigma-Aldrich 655-20-9 97% contact for

; 2-Fluorophenyl )
] assistance[2]
methyl sulfide

Oakwood 2-

] o 655-20-9 Not specified 250mg, 1g, 59[3]
Chemical Fluorothioanisole

2-

Fluorothioanisole

; O-

FLUOROTHIOA

NISOLE; (2-

Fluorophenyl)me Bulk, FCL/TL,
Parchem thanethiol; 1- 655-20-9 Not specified Drum,

FLUORO-2- R&D/Pilot[4]

(METHYLTHIO)B

ENZENE; 2-

FLUOROPHENY

L METHYL

SULFIDE

CP Lab Safety o Not specified min 98% 100g[5]
Fluorothioanisole

Note: Availability and product specifications are subject to change. It is recommended to
consult the supplier's website for the most current information.
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Synthetic Protocol: Methylation of 2-
Fluorothiophenol

A prevalent and reliable method for the preparation of 2-Fluorothioanisole is the S-
methylation of 2-fluorothiophenol. This reaction proceeds via a nucleophilic substitution
mechanism where the thiolate, generated in situ by a base, attacks the methylating agent. The
following protocol is a representative procedure adapted from analogous thiol methylations.

Reaction Scheme:

+
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Click to download full resolution via product page
Figure 1: General reaction scheme for the methylation of 2-fluorothiophenol.
Materials and Equipment:

e 2-Fluorothiophenol
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» Dimethyl sulfate (Caution: Toxic and corrosive)

¢ Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

o Distilled water

o Diethyl ether or Dichloromethane

e Anhydrous sodium sulfate or magnesium sulfate

e Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet

o Separatory funnel

 Rotary evaporator

o Standard laboratory glassware

Experimental Procedure:

e Reaction Setup: In a four-necked round-bottom flask (1000 mL) equipped with a mechanical
stirrer, nitrogen inlet, thermometer, and dropping funnel, add distilled water (580 mL) and
sodium hydroxide (30 g).

« Addition of Thiol: Under a nitrogen atmosphere, add 2-fluorothiophenol (0.1 mol, 12.82 g) to
the aqueous base solution.

e Cooling and Methylating Agent Addition: Cool the stirred mixture to -10°C using an
appropriate cooling bath. From the dropping funnel, add dimethyl sulfate (0.11 mol, 13.88 g,
10.4 mL) dropwise, maintaining the internal temperature below 0°C.

e Reaction Progression: After the addition is complete, continue stirring the reaction mixture at
0°C for 1 hour. Then, allow the mixture to warm to room temperature and continue stirring for
an additional 2 hours.

o Workup: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer three
times with diethyl ether (50 mL each). Combine the organic extracts.
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e Washing and Drying: Wash the combined organic layers with water and then with brine. Dry
the organic phase over anhydrous sodium sulfate.

» Solvent Removal and Purification: Filter off the drying agent and remove the solvent under
reduced pressure using a rotary evaporator. The crude product can be purified by vacuum
distillation to yield pure 2-Fluorothioanisole.

Safety Precautions:

o Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme caution in
a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves,
safety glasses, lab coat).

e The reaction can be exothermic. Maintain proper temperature control, especially during the
addition of dimethyl sulfate.

e Sodium hydroxide and potassium hydroxide are corrosive. Avoid contact with skin and eyes.

Logical Workflow for Procurement and Synthesis

The following diagram illustrates a logical workflow for researchers from identifying the need for
2-Fluorothioanisole to its utilization in further reactions.
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Figure 2: Workflow for obtaining and utilizing 2-Fluorothioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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